N1-(4-fluorobenzyl)-N2-(3-(2-phenyl-1H-imidazol-1-yl)propyl)oxalamide

• IUPAC Name: N'-[(4-fluorophenyl)methyl]-N-[3-(2-phenylimidazol-1-yl)propyl]oxamide
• InChI: InChI=1S/C21H21FN4O2/c22-18-9-7-16(8-10-18)15-25-21(28)20(27)24-11-4-13-26-14-12-23-19(26)17-5-2-1-3-6-17/h1-3,5-10,12,14H,4,11,13,15H2,(H,24,27)(H,25,28)
• InChI Key: QZJAQEZBRAVSRU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC=CN2CCCNC(=O)C(=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C21H21FN4O2
• Molecular Weight: 380.4 g/mol

Description

“N1-(4-fluorobenzyl)-N2-(3-(2-phenyl-1H-imidazol-1-yl)propyl)oxalamide” is a complex organic compound. It contains an imidazole ring, which is a five-membered planar ring of two nitrogen atoms and three carbon atoms present in many important biological compounds.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It likely has a complex three-dimensional structure due to the presence of multiple functional groups and a cyclic imidazole ring.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the conditions and the reactants present. The imidazole ring and the amide group could potentially be involved in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of an imidazole ring could make it a weak base and potentially polar.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many biologically active compounds containing an imidazole ring act by interacting with enzymes or receptors in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. Proper handling and disposal procedures should be followed.

Future Directions

The future research directions involving this compound could include studying its potential biological activity, developing new synthesis methods, or investigating its physical and chemical properties.